Cas no 1227602-84-7 (2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine)

• Product Name: 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine
• CAS No: 1227602-84-7
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• CID: 4929669
• Update Time: 2025-06-08

2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-bromomethyl-5-(pyridin-3-yl)pyridine
• 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine

• Inchi： 1S/C11H10BrN3/c12-5-9-4-11(13)15-7-10(9)8-2-1-3-14-6-8/h1-4,6-7H,5H2,(H2,13,15)
• InChI Key： GCFMXGMDWDWNGE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N)N=CC=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8

Additional information on 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine

Comprehensive Overview of 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine (CAS No. 1227602-84-7)

2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine (CAS No. 1227602-84-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its potential due to its ability to modulate biological pathways, making it a valuable asset in modern medicinal chemistry.

The growing interest in 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine aligns with the broader trend of structure-activity relationship (SAR) studies and fragment-based drug design. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are critical for optimizing drug efficacy and reducing side effects. Its pyridinyl moiety, in particular, is a common pharmacophore found in FDA-approved drugs, underscoring its relevance. Additionally, the bromomethyl group offers reactivity for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From an analytical perspective, CAS No. 1227602-84-7 is often studied using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. These methods are essential for quality control in industrial and academic settings, where precise characterization is paramount. The compound’s stability under various conditions also makes it suitable for long-term storage and transportation, further enhancing its utility in global supply chains.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine to minimize environmental impact. This aligns with the increasing demand for eco-friendly synthesis and reduced waste generation in chemical manufacturing. Innovations such as catalytic bromination and solvent-free reactions are being explored to improve the compound’s production efficiency while adhering to regulatory standards.

The compound’s potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic properties are being evaluated for applications in organic electronics and metal-organic frameworks (MOFs). Such interdisciplinary applications highlight its versatility and underscore why CAS No. 1227602-84-7 remains a focal point in contemporary research.

For researchers and industry professionals, understanding the safety data and handling protocols of 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine is crucial. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to ensure safe handling. Regulatory compliance, such as REACH and GMP guidelines, further ensures its responsible use in industrial applications.

In summary, 2-Amino-4-bromomethyl-5-(pyridin-3-yl)pyridine (CAS No. 1227602-84-7) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its structural features and reactivity make it a valuable tool for researchers aiming to address unmet medical and technological challenges. As scientific advancements continue, this compound is poised to play an even greater role in innovation across multiple disciplines.